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Compound of Interest

Compound Name: AnnH31

Cat. No.: B1666043

For Researchers, Scientists, and Drug Development Professionals

Introduction

AnnH31 is a potent and selective inhibitor of the dual-specificity tyrosine-phosphorylation-
regulated kinase 1A (DYRKZ1A), with a reported IC50 value of 81 nM.[1] It also exhibits
inhibitory activity against monoamine oxidase A (MAO-A) with an IC50 of 3.2 yM.[1] This small
molecule is a valuable tool for investigating the cellular functions of DYRK1A, a kinase
implicated in various physiological and pathological processes, including neurodevelopment,
cell proliferation, and the pathogenesis of neurodegenerative diseases like Alzheimer's and
Down syndrome. AnnH31's utility as a chemical probe allows for the elucidation of DYRK1A's
role in cellular phosphorylation events.[1]

These application notes provide detailed protocols for the preparation, storage, and use of
AnnH31 stock solutions in various downstream assays.

Data Presentation
Physicochemical and Potency Data for AnnH31
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Property Value Reference
Target DYRK1A [1]
IC50 (DYRK1A) 81 nM [1]
Secondary Target MAO-A [1]
IC50 (MAO-A) 3.2 uM [1]
_ Inferred from PubChem CID
Molecular Weight ~251.27 g/mol
57348935
Solubility in DMSO =50 mg/mL (198.98 mM) [1]
Recommended Storage Conditions

Storage )
Form Shelf Life Reference

Temperature
Powder -20°C 3years [1]
In Solvent -80°C 1 year [1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration AnnH31
Stock Solution in DMSO

This protocol describes the preparation of a 50 mg/mL AnnH31 stock solution in dimethyl
sulfoxide (DMSO).

Materials:

AnnH31 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer
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e Sonicator (optional)

Procedure:

o Equilibrate the AnnH31 powder to room temperature before opening the vial to prevent
condensation.

» Weigh the desired amount of AnnH31 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of AnnH31.

e Add the appropriate volume of anhydrous DMSO to the AnnH31 powder. In this example,
add 1 mL of DMSO.

» Vortex the solution vigorously to dissolve the compound.

« If the compound does not fully dissolve, sonication is recommended to aid dissolution.[1]

e Once the AnnH31 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -80°C for long-term storage.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare
working solutions for treating cells in culture.

Materials:
e High-concentration AnnH31 stock solution (e.g., 50 mg/mL in DMSO)
e Appropriate cell culture medium

o Sterile microcentrifuge tubes

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1666043?utm_src=pdf-body
https://www.benchchem.com/product/b1666043?utm_src=pdf-body
https://www.benchchem.com/product/b1666043?utm_src=pdf-body
https://www.benchchem.com/product/b1666043?utm_src=pdf-body
https://www.targetmol.com/compound/annh31
https://www.benchchem.com/product/b1666043?utm_src=pdf-body
https://www.targetmol.com/compound/annh31
https://www.benchchem.com/product/b1666043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

Thaw a single aliquot of the high-concentration AnnH31 stock solution at room temperature.

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment. It is recommended to perform intermediate dilutions
to ensure accuracy.

e Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to minimize solvent-induced cytotoxicity.[2] Prepare a vehicle control
with the same final concentration of DMSO to treat control cells.

e For example, to prepare a 10 uM working solution from a 50 mM stock (approximated from
50 mg/mL for a MW of ~251 g/mol ):

o Prepare an intermediate dilution by adding 2 pL of the 50 mM stock to 998 uL of culture
medium to get a 100 uM solution.

o Add the required volume of this 100 uM solution to your cell culture plates to achieve the
final 10 uM concentration.

o Use the prepared working solutions immediately or store them at 4°C for short-term use
(consult stability data if available). For longer-term storage of working solutions, it is
advisable to prepare them fresh.

Mandatory Visualizations
DYRK1A Signaling Pathway
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DYRK1A Signaling Pathway
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Caption: Overview of the DYRK1A signaling pathway and the inhibitory action of AnnH31.

Experimental Workflow for AnnH31 Stock and Working
Solution Preparation
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Workflow for AnnH31 Solution Preparation
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Caption: Step-by-step workflow for preparing AnnH31 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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